Cas no 73281-90-0 (Acetic acid, [(4-chlorophenyl)sulfinyl]-, methyl ester)

• Product Name: Acetic acid, [(4-chlorophenyl)sulfinyl]-, methyl ester
• CAS No: 73281-90-0
• MF: C₉H₉ClO₃S
• MW: 232.683960676193
• CID: 542735
• PubChem ID: 12554123
• Update Time: 2025-04-19

Acetic acid, [(4-chlorophenyl)sulfinyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-chlorophenyl)sulfinyl]-, methyl ester
• methyl 2-(4-chlorophenyl)sulfinylacetate
• 73281-90-0
• methyl 4-chlorophenyl-sulfinylacetate
• Methyl (4-chlorobenzene-1-sulfinyl)acetate
• AKOS010556494
• DTXSID40502336
• SCHEMBL6575536

• Inchi： 1S/C9H9ClO3S/c1-13-9(11)6-14(12)8-4-2-7(10)3-5-8/h2-5H,6H2,1H3
• InChI Key： UTSGICRRSYOVEP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC(=O)OC)=O

Computed Properties

• Exact Mass: 231.9960930g/mol
• Monoisotopic Mass: 231.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.6Ų